1-(2-Amino-2-oxoethyl)piperidine-4-carboxylic acid hydrochloride

• Molecular Formula: C8H15ClN2O3
• Molecular Weight: 222.67 g/mol
• SMILES: C1CN(CCC1C(=O)O)CC(=O)N.Cl
• InChI: InChI=1S/C8H14N2O3.ClH/c9-7(11)5-10-3-1-6(2-4-10)8(12)13;/h6H,1-5H2,(H2,9,11)(H,12,13);1H
• InChIKey: WIVCDWSFRRNBEI-UHFFFAOYSA-N

Product Overview

1-(2-Amino-2-oxoethyl)piperidine-4-carboxylic acid hydrochloride (CAS 1955540-95-0) is a piperidine-4-carboxylic acid derivative bearing an N‑(2‑amino‑2‑oxoethyl) substituent. It is supplied as the hydrochloride salt (molecular formula C₈H₁₅ClN₂O₃, MW 222.67 g/mol) and is listed in the AldrichCPR collection as a ‘unique chemical’ for early‑discovery research . The compound is structurally related to piperidine‑3‑carboxylic acid (nipecotic acid) and piperidine‑4‑carboxylic acid (isonipecotic acid) congeners, but its substitution pattern creates distinct hydrogen‑bond donor/acceptor geometry and conformational constraints that may differentially affect molecular recognition. No peer‑reviewed pharmacological or biochemical activity data are publicly available for this precise compound at the time of analysis.

Scaffold Unique amino‑oxoethyl piperidine‑4‑carboxylic acid for early‑discovery research

Salt form Hydrochloride salt may support aqueous dissolution for assay preparation

Property Computed polarity profile suggests peripheral focus; no experimental BBB data

Generic Substitution Risks

Simple piperidine‑carboxylic acid isomers (e.g., piperidine‑3‑carboxylic acid, piperidine‑4‑carboxylic acid) or other amino‑oxoethyl positional isomers (e.g., 1‑(2‑amino‑2‑oxoethyl)piperidine‑3‑carboxylic acid) differ in the spatial arrangement of the hydrogen‑bond‑donating carboxylic acid and the amide side‑chain [1]. Even subtle regio‑isomerism has been shown to dramatically alter GABA‑uptake inhibition and anticonvulsant potency in nipecotic/isonipecotic acid series [2]. Because the 4‑carboxylic acid orientation places the carboxyl group farther from the piperidine nitrogen than the 3‑carboxylic acid congener, the compound is expected to interact with biological targets (e.g., GABA transporters, amino‑acid recognition sites) in a fundamentally different pose. Consequently, substituting a “close analog” without experimental validation risks losing or reversing the desired activity, making lot‑traceable procurement of the exact compound essential for reproducible research.

Target compound (4‑COOH)

3‑COOH isomer

Regiochemistry

Carboxylate at piperidine 4‑position

Carboxylate at piperidine 3‑position

Pharmacophore fit

Distinct hydrogen‑bond geometry; 4‑COOH orientation places carboxyl farther from piperidine nitrogen

3‑COOH geometry resembles nipecotic acid; class‑level data show preference for GABA uptake site

Activity risk

Binding profile may not be reproduced by 3‑COOH analog

May exhibit different potency and target selectivity; direct substitution can reverse activity

Class‑level regioisomer SAR indicates that even subtle positional changes can dramatically alter GABA transporter interaction. Lot‑traceable procurement of the exact 4‑COOH compound is recommended to ensure reproducible results.

• [1] PubChem Compound Summary CID 122236329. 1-(2-Amino-2-oxoethyl)piperidine-4-carboxylic acid hydrochloride. https://pubchem.ncbi.nlm.nih.gov/compound/122236329 (accessed 2026-05-01). View Source
• [2] Crider AM, Tita TT, Wood JD, Hinko CN. Esters of nipecotic and isonipecotic acids as potential anticonvulsants. Journal of Pharmaceutical Sciences. 1982;71(11):1214-1219. doi:10.1002/jps.2600711108. View Source

Comparator Evidence

GABA Transporter Regioisomer Activity

While no direct head‑to‑head comparison data exist for 1‑(2‑amino‑2‑oxoethyl)piperidine‑4‑carboxylic acid hydrochloride against its 3‑carboxylic acid isomer, class‑level data demonstrate that the position of the carboxylic acid on the piperidine ring is a critical determinant of GABA‑transporter affinity. In a series of nipecotic (3‑COOH) and isonipecotic (4‑COOH) esters, the most potent inhibitors of [³H]GABA uptake into mouse brain minislices were nipecotic acid derivatives, whereas isonipecotic acid derivatives were consistently less active [1]. This established regio‑chemical preference implies that the 4‑COOH compound will occupy a different pharmacophore volume than the 3‑COOH isomer, and the amino‑oxoethyl side‑chain may further modulate this interaction. Until direct comparative data are generated, selection of the 4‑COOH variant must be justified by the specific three‑dimensional requirements of the target binding site.

GABA uptake inhibition

Class‑level

Nipecotic ester (3‑COOH) IC₅₀ ~10 µM

Isonipecotic ester (4‑COOH) significantly less active (>5‑fold)

Regioisomer binding profile may differ; direct comparison data not available

Data inferred from ester prodrugs; target compound lacks direct GABA uptake data

Evidence Dimension	Inhibition of [³H]GABA uptake in mouse whole brain minislices (class‑level inference from ester prodrugs of parent acids)
Target Compound Data	No direct experimental data available for the target compound
Comparator Or Baseline	Nipecotic acid p-nitrophenyl ester (IC₅₀ ≈ 10 µM in GABA uptake assay) vs. isonipecotic acid p-nitrophenyl ester (significantly less active; exact IC₅₀ not reported but activity difference noted)
Quantified Difference	Nipecotic acid esters are consistently more potent than isonipecotic acid esters; magnitude of difference depends on ester substituent but typically >5‑fold
Conditions	In vitro [³H]GABA uptake assay using mouse whole brain minislices; compounds tested as ester prodrugs of the parent acids

Why This Matters

Prospective buyers developing GABA‑transporter modulators must choose the exact regio‑isomer because the 4‑COOH scaffold is known to be less active at the canonical GABA‑uptake site, which may be advantageous for achieving selectivity over GABA transporters or targeting alternative recognition sites.

• [1] Crider AM, Tita TT, Wood JD, Hinko CN. Esters of nipecotic and isonipecotic acids as potential anticonvulsants. Journal of Pharmaceutical Sciences. 1982;71(11):1214-1219. doi:10.1002/jps.2600711108. View Source

Salt Form Solubility & Handling

The hydrochloride salt (CAS 1955540‑95‑0) is supplied as a solid with a molecular weight of 222.67 g/mol and a stated purity of ≥95% . In contrast, the free base is marketed as the hydrate (CAS 1155502‑40‑1, MW 204.22 g/mol for the hydrate) . Amine hydrochlorides generally exhibit higher aqueous solubility and faster dissolution rates than their neutral hydrate counterparts, which can be critical for preparing stock solutions for biological assays. However, no experimentally measured solubility or dissolution data have been published for either form of this compound. Procurement decisions must therefore weigh the practical handling advantages typically associated with hydrochloride salts against the specific requirements of the intended experimental protocol.

Salt form solubility

Data to verify

Hydrochloride salt MW 222.67, ≥95% purity

Hydrate (free base) MW 204.22; no measured solubility

Hydrochloride form may support faster dissolution; assay‑specific validation needed

No experimental solubility data; class behavior suggests improved aqueous solubility

Evidence Dimension	Salt form (HCl vs hydrate/free base) – inferred solubility and handling properties
Target Compound Data	Hydrochloride salt, MW 222.67, purity ≥95% (supplier specification)
Comparator Or Baseline	Hydrate form, MW 204.22 (CAS 1155502‑40‑1); no quantitative solubility data available for either form
Quantified Difference	Not quantifiable from available data; general class behavior suggests hydrochloride salts are more water‑soluble than neutral hydrates
Conditions	Solid state at room temperature; no experimental dissolution or solubility assays reported

Why This Matters

Scientists requiring rapid dissolution for in‑vitro assays should preferentially select the hydrochloride salt, provided the counter‑ion does not interfere with the biological system, to minimize aggregation and ensure consistent dosing.

Predicted CNS Permeability

The computed topological polar surface area (tPSA) of 1‑(2‑amino‑2‑oxoethyl)piperidine‑4‑carboxylic acid hydrochloride is 83.6 Ų [1]. This value lies below the commonly cited threshold of 90 Ų for likely blood–brain barrier (BBB) penetration [2]. In contrast, piperidine‑4‑carboxylic acid (isonipecotic acid) has a tPSA of 60.8 Ų, and the 3‑carboxylic acid isomer (nipecotic acid) has a tPSA of 60.8 Ų as well, indicating that the amino‑oxoethyl substituent increases polarity and may reduce passive CNS entry. However, tPSA is a computed descriptor and does not replace experimental logBB or permeability data. No experimentally determined BBB penetration data exist for this compound.

Predicted BBB penetration

Computed property

83.6

Ų tPSA

Higher computed polarity vs parent acids (60.8 Ų) may limit passive BBB entry

No experimental logBB or permeability data; in silico estimate only

Evidence Dimension	Computed topological polar surface area (tPSA) as a predictor of passive BBB permeation
Target Compound Data	tPSA = 83.6 Ų (PubChem computed value)
Comparator Or Baseline	Piperidine‑4‑carboxylic acid tPSA = 60.8 Ų; Piperidine‑3‑carboxylic acid tPSA = 60.8 Ų
Quantified Difference	Target compound tPSA is 22.8 Ų higher than parent piperidine‑carboxylic acids, suggesting lower passive BBB permeability
Conditions	In silico calculation (PubChem, Cactvs 3.4.8.24); no experimental BBB data available

Why This Matters

Investigators planning CNS‑targeted studies should consider that the higher tPSA of the target compound may limit brain exposure, making it potentially more suitable for peripheral or non‑CNS applications compared with simple piperidine‑carboxylic acids.

• [1] PubChem Compound Summary CID 122236329. Computed Properties – Topological Polar Surface Area. https://pubchem.ncbi.nlm.nih.gov/compound/122236329 (accessed 2026-05-01). View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source

Application Scenarios

Peripheral Target Screening

The compound’s higher tPSA (83.6 Ų) suggests limited passive BBB penetration [1]. It is therefore best deployed in biochemical or cell‑based screens against peripheral targets where a carboxylate moiety is required for binding, such as integrins, matrix metalloproteinases, or amino acid transporters. Procurement of the hydrochloride salt ensures rapid aqueous dissolution for high‑throughput screening workflows.

GABA Transporter Selectivity Profiling

Class‑level data show that isonipecotic acid derivatives are markedly less potent at the canonical GABA‑uptake site than nipecotic acid analogs [2]. Researchers seeking to identify compounds that retain GABA‑ergic scaffold features but minimize GABA‑transporter activity may use this compound as a starting point for structure–activity relationship (SAR) studies aimed at achieving transporter subtype selectivity or off‑target receptor modulation.

Bifunctional Probe Design

The N‑(2‑amino‑2‑oxoethyl) group provides a primary amide that can serve as a hydrogen‑bond donor/acceptor mimic of glycine or as a reactive handle for further conjugation (e.g., biotinylation, fluorophore labeling) . The 4‑carboxylic acid can be selectively derivatized via esterification or amidation, enabling the construction of bifunctional probes while preserving the amide side chain for target engagement.

LC-MS/MS Method Development

Because no bioanalytical data have been published for this compound, analytical chemists can use the well‑defined hydrochloride salt as a reference standard for developing and validating LC‑MS/MS methods. The presence of both a basic amine (protonated in the HCl salt) and a carboxylic acid group facilitates chromatographic separation on mixed‑mode or HILIC columns, and the unique mass (exact mass 222.0771 Da) allows selective detection .

Application

Selection Property

Validation Focus

Peripheral target screening

Hydrochloride salt for aqueous dissolution; computed polarity profile suggests peripheral focus

Solubility verification; peripheral target assay compatibility

GABA transporter selectivity profiling

4‑carboxylic acid regioisomer may minimize canonical GABA uptake activity (class‑level SAR)

GABA uptake assay comparison; transporter subtype engagement

Bifunctional probe design

N‑(2‑amino‑2‑oxoethyl) side chain as conjugation handle; 4‑COOH for selective derivatization

Conjugation efficiency; retention of target binding post‑modification

LC‑MS/MS method development

Defined hydrochloride salt with distinct mass; mixed‑mode chromatography suitability

Method validation for research matrices; matrix effect assessment

• [1] PubChem Compound Summary CID 122236329. Computed Properties – Topological Polar Surface Area. https://pubchem.ncbi.nlm.nih.gov/compound/122236329 (accessed 2026-05-01). View Source
• [2] Crider AM, Tita TT, Wood JD, Hinko CN. Esters of nipecotic and isonipecotic acids as potential anticonvulsants. Journal of Pharmaceutical Sciences. 1982;71(11):1214-1219. doi:10.1002/jps.2600711108. View Source